Cas no 5701-16-6 ( )

• Product Name: &nbsp
• CAS No: 5701-16-6
• MF: C₉H₁₈N₂O₄
• MW: 218.250222682953
• CID: 946338
• PubChem ID: 92171254
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(ethoxycarbonylamino)hexanoic acid
• AC1L70I8
• CTK1H2178
• NSC302571
• L-Lysine, N6-(ethoxycarbonyl)-
• N-Carbethoxy-L-lysine, epsilon-
• U8SL41YT9K
• epsilon-N-carbethoxy-L-lysine
• N~6~-(ethoxycarbonyl)-L-lysine
• NSC-302571
• 5701-16-6
• Lysine, N6-carboxy-, N-ethyl ester
• SCHEMBL19966782
• Q27896203
• NSC 302571
• N-CARBETHOXY-L-LYSINE, .EPSILON.-
• UNII-U8SL41YT9K
• Lysine, N6-carboxy-, N6-ethyl ester, L-
•  

• Inchi： 1S/C9H18N2O4/c1-2-15-9(14)11-6-4-3-5-7(10)8(12)13/h7H,2-6,10H2,1H3,(H,11,14)(H,12,13)/t7-/m0/s1
• InChI Key： XMVZHEKLZHYPQS-ZETCQYMHSA-N
• SMILES： OC([C@H](CCCCNC(=O)OCC)N)=O

Computed Properties

• Exact Mass: 218.12674
• Monoisotopic Mass: 218.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 405.3°C at 760 mmHg
• Flash Point: 198.9°C
• Refractive Index: 1.487
• PSA: 101.65
• LogP: 1.40590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives